Cas no 6227-20-9 (1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3))

• Product Name: 1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3)
• CAS No: 6227-20-9
• MF: C₃₄H₂₄N₅Na₃O₁₁S₃
• MW: 843.745576858521
• CID: 512867
• Update Time: 2026-04-29

1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3)
• 1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl
• DIRECT VIOLET 35
• trisodium 3-[[4-[[6-(anilino)-1-hydroxy-3-sulphonato-2-naphthyl]azo]-5-methoxy-o-tolyl]azo]naphthalene-1,5-disulphonate
• trisodium,3-[[4-[(2E)-2-(6-anilino-1-oxo-3-sulfonatonaphthalen-2-ylidene)hydrazinyl]-5-methoxy-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonate
• C.I. Direct Violet 35,trisodium salt
• EINECS 228-327-6

Computed Properties

• Exact Mass: 843.03300
• Monoisotopic Mass: 843.032753
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 56
• Rotatable Bond Count: 7
• Complexity: 1720
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 284

Experimental Properties

• PSA: 287.67000
• LogP: 10.61770